Cas no 1544673-46-2 (3-Hydroxymethyl-4-methylphenylboronic acid, pinacol ester)

• Product Name: 3-Hydroxymethyl-4-methylphenylboronic acid, pinacol ester
• CAS No: 1544673-46-2
• MF: C₁₄H₂₁BO₃
• MW: 248.125744581223
• MDL: MFCD18729961
• CID: 4605050
• PubChem ID: 56776722
• Update Time: 2025-06-07

3-Hydroxymethyl-4-methylphenylboronic acid, pinacol ester Chemical and Physical Properties

Names and Identifiers

• (2-Methyl-5-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)phenyl)Methanol
• 3-Hydroxymethyl-4-methylphenylboronic acid pinacol ester
• 3-Hydroxymethyl-4-methylphenylboronic acid, pinacol ester
• FCH2748494
• AK173310
• CS-0109995
• AKOS025402597
• [2-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol
• EN300-1614520
• MFCD18729961
• [2-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanol
• AS-72889
• XH0326
• DB-120478
• F20014
• 1544673-46-2

• MDL： MFCD18729961
• Inchi： 1S/C14H21BO3/c1-10-6-7-12(8-11(10)9-16)15-17-13(2,3)14(4,5)18-15/h6-8,16H,9H2,1-5H3
• InChI Key： HLEBNLQFGHQIKK-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(C)=C(CO)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 248.1583747 g/mol
• Monoisotopic Mass: 248.1583747 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7
• Molecular Weight: 248.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 3-Hydroxymethyl-4-methylphenylboronic acid, pinacol ester

Recent Advances in the Application of 3-Hydroxymethyl-4-methylphenylboronic Acid, Pinacol Ester (CAS: 1544673-46-2) in Chemical Biology and Pharmaceutical Research

3-Hydroxymethyl-4-methylphenylboronic acid, pinacol ester (CAS: 1544673-46-2) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its pinacol ester-protected boronic acid group, serves as a key intermediate in the synthesis of various bioactive molecules and drug candidates. Recent studies have highlighted its utility in Suzuki-Miyaura cross-coupling reactions, targeted drug delivery systems, and as a probe for studying carbohydrate-protein interactions.

One of the most notable advancements involving this compound is its role in the development of novel proteolysis-targeting chimeras (PROTACs). Researchers have utilized 3-Hydroxymethyl-4-methylphenylboronic acid, pinacol ester as a linker moiety to connect E3 ligase ligands with target protein binders, enabling the selective degradation of disease-causing proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful application of this compound in the design of PROTACs targeting androgen receptor (AR) in prostate cancer, showcasing its potential in therapeutic development.

In addition to its use in PROTACs, this boronic acid derivative has shown promise in the field of carbohydrate sensing and glycobiology. The compound's ability to form reversible covalent bonds with diols makes it an excellent candidate for detecting and quantifying sugars in biological systems. Recent work published in ACS Chemical Biology has explored its application in the development of fluorescent sensors for glucose monitoring, offering potential improvements over existing diagnostic tools for diabetes management.

The synthetic versatility of 3-Hydroxymethyl-4-methylphenylboronic acid, pinacol ester has also been demonstrated in the preparation of various kinase inhibitors. Its structural features allow for efficient incorporation into heterocyclic scaffolds commonly found in kinase-targeting drugs. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel EGFR inhibitors using this compound as a key building block, with several derivatives showing potent activity against resistant mutations in non-small cell lung cancer.

From a chemical biology perspective, the stability and reactivity profile of this pinacol ester-protected boronic acid make it particularly valuable for in vivo applications. Unlike free boronic acids, the pinacol ester form offers improved stability under physiological conditions while maintaining the ability to undergo controlled deprotection when needed. This property has been exploited in recent research on activatable imaging probes, where the compound serves as a masking group for boronic acid-containing fluorophores until reaching target tissues.

Looking forward, the unique properties of 3-Hydroxymethyl-4-methylphenylboronic acid, pinacol ester (CAS: 1544673-46-2) position it as a valuable tool for addressing current challenges in drug discovery and chemical biology. Ongoing research is exploring its potential in antibody-drug conjugates (ADCs), targeted radiotherapeutics, and as a component of smart materials for controlled drug release. As synthetic methodologies continue to advance, we anticipate seeing broader applications of this versatile compound across multiple therapeutic areas.